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Compound of Interest

Compound Name: Voglibose

Cat. No.: B1684032

This document provides essential safety protocols, operational plans, and disposal procedures
for the handling of Voglibose in a laboratory setting. The following step-by-step guidance is
intended for researchers, scientists, and drug development professionals to ensure safe and
effective management of this compound.

Hazard Identification and Quantitative Data

While Voglibose is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it may cause irritation to the mucous membranes and upper
respiratory tract.[1] It is crucial to handle it with care, following standard laboratory safety
measures. The toxicological properties have not been exhaustively investigated.[1]

Key Safety and Chemical Data:
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Parameter Value Source
CAS Number 83480-29-9 [2]
Molecular Formula C10H21:NO7 [2][3]
Molecular Weight 267.28 g/mol [2][3]
Appearance White to off-white powder [4]

Oral LD50 (Mouse) 14,700 mg/kg

Oral LD50 (Rat) 20 g/kg

Recommended: -20°C. Store
Storage Temperature in a cool, dry, well-ventilated [31[5][6]

place.

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure, a combination of engineering controls and personal protective
equipment is required.

Engineering Controls:

o Ventilation: Use in an area with appropriate exhaust ventilation, especially where dust may
be formed.[2][3][5][7] A chemical fume hood is recommended for handling the solid
compound.

Recommended Personal Protective Equipment (PPE):
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PPE Type Specification Rationale & Source

Use equipment tested and
o approved under government
) Safety glasses with side- )
Eye/Face Protection ) standards like NIOSH (US) or
shields or goggles.
EN 166 (EU).[5] Prevents eye

irritation from dust.[7]

Handle with gloves and inspect
them prior to use.[5] Use
) proper glove removal
) Impermeable chemical- ) ) )
Hand Protection ) . technique to avoid skin
resistant gloves (e.g., nitrile). )
contact.[7] Dispose of

contaminated gloves after use.

[317]

Choose body protection
appropriate for the

Skin and Body Protection Laboratory coat. concentration and amount of
the substance being handled.

[5117]

If dust is generated and

) ) Not typically required with ventilation is insufficient, use a
Respiratory Protection o )
adequate ventilation. NIOSH-approved particulate
respirator.[5][7]

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for the safe handling of Voglibose from receipt to
disposal.

3.1. Pre-Handling and Preparation

o Area Preparation: Ensure the designated handling area (preferably a chemical fume hood) is
clean and uncluttered.
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o Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and operational.[1]

e PPE Inspection: Don all required PPE as specified in the table above, ensuring each item is
in good condition.

3.2. Handling the Compound

Avoid Dust Formation: Handle Voglibose carefully to prevent the generation of dust and
aerosols.[2][7]

Weighing: If weighing the powder, do so within a fume hood or a ventilated balance
enclosure.

Contact Avoidance: Avoid direct contact with skin and eyes, and do not inhale the dust.[2][7]

Hygiene: After handling, wash hands thoroughly with soap and water.[3][7]

3.3. Storage

o Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5]

o Temperature: For long-term stability, store at the recommended temperature of -20°C.[3][5]

Emergency and Accidental Release Plan

4.1. First Aid Measures
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Exposure Route

First Aid Protocol

Source

Inhalation

Move the person to fresh air. If
breathing is difficult or stops,
provide artificial respiration.

Consult a physician.

[3]17]

Skin Contact

Immediately wash the affected
area with soap and plenty of
water. Remove contaminated

clothing.

[31051(7]

Eye Contact

Flush eyes with water as a
precaution for several minutes.
Remove contact lenses if

present and easy to do.

[31051[7]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an
unconscious person. Consult a

physician.

[2131[7]

4.2. Accidental Release (Spill) Measures

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the powder from entering drains.[3][5]

Clean-up: Carefully sweep or vacuum up the spilled solid material, avoiding dust generation.

[3] Place the collected material into a suitable, closed, and labeled container for disposal.[3]

[5]

Disposal Plan

Proper disposal is critical to ensure environmental and personnel safety.
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5.1. Unused Product Disposal

e Dispose of the substance in accordance with all applicable federal, state, and local
regulations.[2] For significant quantities, it is recommended to offer the surplus to a licensed
disposal company.[5] Smaller quantities may sometimes be disposed of with household
waste, but always check local regulations first.

5.2. Contaminated Material Disposal

e PPE: Dispose of contaminated gloves and other disposable PPE as chemical waste in
accordance with laboratory and institutional policies.[3][7]

o Packaging: Dispose of the empty container as unused product.[5] All personal information on
prescription labels should be scratched out to make it unreadable before disposing of the

container.[8]

Voglibose Handling Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Voglibose.
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Caption: Workflow for the safe handling, storage, and disposal of Voglibose, including
emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. canbipharm.com [canbipharm.com]

. abmole.com [abmole.com]

. chemicalbook.com [chemicalbook.com]

. scbt.com [scbt.com]

. Voglibose - Safety Data Sheet [chemicalbook.com]
. raybiotech.com [raybiotech.com]

. S3.amazonaws.com [s3.amazonaws.com]

°
(0] ~ (o)) ()] EEN w N =

. advanceddiabetessupply.com [advanceddiabetessupply.com]

¢ To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Voglibose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684032#personal-protective-equipment-for-
handling-voglibose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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